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Introduction
Protein Kinase C (PKC) is a family of serine/threonine kinases that play crucial roles in a

multitude of cellular signaling pathways, including cell proliferation, differentiation, apoptosis,

and immune responses.[1][2][3] The pseudosubstrate peptide, Protein Kinase C (19-36) (PKC

(19-36)), acts as a potent and specific inhibitor of PKC by mimicking the substrate and binding

to the active site, thereby preventing the phosphorylation of downstream targets.[4][5][6] Its

application in research is pivotal for dissecting the roles of PKC in various physiological and

pathological processes.

These application notes provide detailed protocols for the preparation and handling of PKC

(19-36) in Phosphate-Buffered Saline (PBS), a commonly used biological buffer. Adherence to

these guidelines is critical for ensuring the peptide's stability, solubility, and activity in

experimental settings.

Data Presentation
Quantitative Solubility and Storage Data
For optimal experimental outcomes, it is imperative to correctly prepare and store the PKC (19-

36) peptide. The following tables summarize the key quantitative data regarding its solubility

and recommended storage conditions.
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Solvent Reported Solubility
Molar Concentration

(at max solubility)
Notes

Water Up to 2 mg/mL[5] ~0.93 mM

May require

sonication to fully

dissolve.[3]

PBS Up to 10 mg/mL[4] ~4.65 mM

Sonication is often

recommended to

achieve a clear

solution.[4]

Molecular Weight of PKC (19-36) is approximately 2151.48 g/mol .[5]

Storage Condition Lyophilized Powder Stock Solution in PBS

Short-term
Room temperature for several

days

2-8°C for up to one week (use

with caution)

Long-term -20°C or -80°C

Aliquoted and stored at -20°C

for up to 1 month or -80°C for

up to 6 months.[3][7]

Note: Avoid repeated freeze-thaw cycles of stock solutions to maintain peptide integrity.[3]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized PKC (19-36) in
Sterile PBS
This protocol outlines the steps for preparing a stock solution of PKC (19-36) in sterile PBS.

Materials:

Lyophilized Protein Kinase C (19-36) peptide

Sterile, molecular biology grade Phosphate-Buffered Saline (PBS), pH 7.4
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Sterile, low-protein binding microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Microcentrifuge

Water bath sonicator or probe sonicator

Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized PKC (19-36) to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming inside the vial upon opening.

Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to

ensure that all the lyophilized powder is collected at the bottom of the vial.

Prepare Sterile PBS: Ensure that the sterile PBS is at room temperature.

Reconstitution:

Under aseptic conditions (e.g., in a laminar flow hood), carefully open the vial.

Add the desired volume of sterile PBS to the vial to achieve the target concentration (e.g.,

for a 1 mg/mL stock solution, add 1 mL of PBS to 1 mg of peptide).

Recap the vial securely.

Dissolution:

Gently vortex the vial for 10-15 seconds to begin dissolving the peptide.

If the peptide is not fully dissolved, proceed to sonication.

Sonication (if necessary):
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Water Bath Sonicator: Place the vial in a water bath sonicator and sonicate for 5-10

minutes. Check for dissolution periodically.

Probe Sonicator: If using a probe sonicator, use a low power setting and sonicate in short

bursts (e.g., 10-15 seconds) followed by a cooling period on ice to prevent heating and

potential degradation of the peptide. Repeat as necessary until the solution is clear.

Final Centrifugation: After the peptide is completely dissolved, briefly centrifuge the vial again

to collect the solution at the bottom.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, low-protein binding

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[3]

Protocol 2: Preparation of Working Solutions from Stock
Materials:

PKC (19-36) stock solution (from Protocol 1)

Sterile PBS or appropriate cell culture medium/assay buffer

Sterile pipette tips and microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the PKC (19-36) stock solution at room

temperature or on ice.

Dilution:

Based on your experimental requirements, calculate the volume of the stock solution

needed to achieve the desired final concentration in your working solution.
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In a sterile tube, add the appropriate volume of sterile PBS or your experimental buffer.

Add the calculated volume of the PKC (19-36) stock solution to the buffer.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store diluted working solutions for extended periods.

Mandatory Visualizations
Experimental Workflow for PKC (19-36) Preparation
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Preparation of PKC (19-36) Stock Solution
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Caption: Workflow for the preparation of Protein Kinase C (19-36) stock solution in PBS.
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Simplified Signaling Pathway of Protein Kinase C
Activation

PKC Activation Pathway

G-protein Coupled Receptor / Receptor Tyrosine Kinase

Phospholipase C (PLC)

PIP2

hydrolyzes

Diacylglycerol (DAG)

Inositol Trisphosphate (IP3)

Protein Kinase C (PKC)

Endoplasmic Reticulum

binds to receptor on

Ca²⁺ Release

Active PKC

Activated by DAG and Ca²⁺

Downstream Substrate Phosphorylation

Cellular Response

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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